molecular formula C27H46N2O2 B570993 10,13-Dimethyl-2,16-dipyrrolidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol CAS No. 144209-33-6

10,13-Dimethyl-2,16-dipyrrolidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol

Cat. No. B570993
CAS RN: 144209-33-6
M. Wt: 430.677
InChI Key: BYFWHQOQVWTTLG-QJRNWJQSSA-N
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Description

The compound, also known as 2,16-Dipiperidin-1-ylandrosta-3,17-diol, is a complex organic molecule with the molecular weight of 458.73 . It is also referred to as (5S,8R,9S,10S,13S,14S)-10,13-dimethyl-2,16-bis (1-piperidyl)-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol .


Molecular Structure Analysis

The InChI code for the compound is 1S/C29H50N2O2/c1-28-12-11-22-21(23(28)18-24(27(28)33)30-13-5-3-6-14-30)10-9-20-17-26(32)25(19-29(20,22)2)31-15-7-4-8-16-31/h20-27,32-33H,3-19H2,1-2H3/t20-,21+,22-,23-,24-,25-,26-,27-,28-,29-/m0/s1 . This code provides a detailed description of the molecular structure of the compound.


Physical And Chemical Properties Analysis

The compound has a molecular weight of 458.73 . Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not available in the current data.

Scientific Research Applications

Phenanthrene Derivatives

Phenanthrenes, including their derivatives, have been extensively studied for their biological activities, such as cytotoxic, antimicrobial, anti-inflammatory, and antioxidant effects. These compounds, found naturally in several plant families, have been identified as potential chemotaxonomic markers and are of great interest in developing new anticancer agents. For instance, denbinobin, a phenanthrene derivative, shows promise as a lead compound in cancer therapy due to its novel mechanism of action (Tóth, Hohmann, & Vasas, 2017).

Pyrrolidine-Based Compounds

Pyrrolidine rings are prevalent in medicinal chemistry, forming the backbone of many bioactive molecules designed for treating human diseases. The saturated scaffold of pyrrolidine allows for efficient exploration of pharmacophore space due to its sp^3 hybridization, contributing to the stereochemistry and increased three-dimensional coverage of the molecule. Compounds characterized by pyrrolidine rings have been associated with various biological profiles, indicating their potential in drug discovery for different therapeutic applications (Li Petri et al., 2021).

Applications in Cancer Research

The structural features of phenanthrene and pyrrolidine derivatives, such as planarity and the presence of nitrogen heterocycles, respectively, make these compounds suitable for intercalating with DNA and inhibiting enzymes involved in DNA synthesis. This property is crucial in the development of novel chemotherapeutic agents targeting cancer. Recent studies focus on synthesizing fused phenanthrene derivatives, including phenanthroindolizidines and phenanthroquinolizidine, for their cytotoxic potential against various carcinoma cell lines (Jhingran et al., 2021).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available data. It’s always important to handle chemical compounds with appropriate safety measures .

properties

IUPAC Name

10,13-dimethyl-2,16-dipyrrolidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthrene-3,17-diol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H46N2O2/c1-26-10-9-20-19(21(26)16-22(25(26)31)28-11-3-4-12-28)8-7-18-15-24(30)23(17-27(18,20)2)29-13-5-6-14-29/h18-25,30-31H,3-17H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BYFWHQOQVWTTLG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC12CCC3C(C1CC(C2O)N4CCCC4)CCC5C3(CC(C(C5)O)N6CCCC6)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H46N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

430.7 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

144209-33-6
Record name Androstane-3,17-diol,2-(4- pyrrolidinyl)-16-(1-
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